molecular formula C2HK2NO2S2 B8686943 Dipotassium (2-nitro-1-sulfanidylethenyl)sulfanide CAS No. 25963-52-4

Dipotassium (2-nitro-1-sulfanidylethenyl)sulfanide

Cat. No. B8686943
CAS RN: 25963-52-4
M. Wt: 213.37 g/mol
InChI Key: NLOLYGOJQHBROF-UHFFFAOYSA-L
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Description

Dipotassium (2-nitro-1-sulfanidylethenyl)sulfanide is a useful research compound. Its molecular formula is C2HK2NO2S2 and its molecular weight is 213.37 g/mol. The purity is usually 95%.
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properties

CAS RN

25963-52-4

Product Name

Dipotassium (2-nitro-1-sulfanidylethenyl)sulfanide

Molecular Formula

C2HK2NO2S2

Molecular Weight

213.37 g/mol

IUPAC Name

dipotassium;2-nitroethene-1,1-dithiolate

InChI

InChI=1S/C2H3NO2S2.2K/c4-3(5)1-2(6)7;;/h1,6-7H;;/q;2*+1/p-2

InChI Key

NLOLYGOJQHBROF-UHFFFAOYSA-L

Canonical SMILES

C(=C([S-])[S-])[N+](=O)[O-].[K+].[K+]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of nitromethane and carbon bisulfide dissolved in alcohols is added dropwise to the solution of potassium hydroxide in alcohol at room temperature. The reaction is carried out at the temperature range of 0-35° C. for 2-10 hours. The solid is filtered out to afford a crude product potassium 2-nitroethene-1,1-bis(thiolate) which is a brown yellow powder.
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Synthesis routes and methods II

Procedure details

4 g (0.03 mol) of nitromethane and 6 ml (0.05 mol) of carbon bisulfide were placed in a 100 ml three-necked flask and 10 ml of ethanol was added as a solvent, and then the solution was stirred. To the resulting solution was added slowly and dropwise the solution of 8 g (0.14 mol) of potassium hydroxide in 40 ml of ethanol at room temperature over nearly 30 min. Since the reaction was exothermic, the rate of addition depended on the reaction temperature which was preferably between 30-35° C. After the addition was complete, the mixture was further stirred for 2 hours, filtered to obtain a crude product, which was a brown yellow powder in 72% yield.
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